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Compound of Interest

Compound Name: AMP-90

Cat. No.: B1168582 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling precautions for

AMP-90, a versatile amino alcohol utilized in various industrial and laboratory applications. The

following sections detail its physicochemical properties, toxicological data, and essential safety

measures to ensure its proper and safe use in a professional setting.

Quantitative Safety and Physicochemical Data
The following table summarizes the key quantitative data for AMP-90, primarily composed of 2-

Amino-2-methyl-1-propanol. These values have been compiled from various safety data sheets

for easy reference and comparison.
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Property Value Method/Conditions

pH 11.3
1% aqueous solution at

25°C[1]

Melting Point/Range -11°C

Freezing Point -11°C[2]

Boiling Point 165°C (lit.)[3]

Flash Point 83°C (182°F) Tag Closed Cup[4]

87°C (188°F) Pensky-Martens Closed Cup[4]

172°F [5]

Vapor Pressure 0.08 mm Hg / 10.4 Pascal at 20°C[4]

~319 hPa at 82°C[2]

Specific Gravity 0.949 at 25/25°C[2]

0.942 at 25/25°C[4]

Density 0.934 g/mL at 25°C (lit.)[3]

Viscosity 119 mPa·s at 25°C[2]

147 cP at 25°C[4]

Surface Tension ~58 mN/m 10% aqueous solution[2]

Partition Coefficient log Pow: -0.63
at 20°C, OECD Test Guideline

107 or Equivalent[1]

Acute Oral Toxicity
LD50 (Rat, male): 2,900

mg/kg[1]

LD50 (Rat): 2.9 g/kg[4]

Hazard Identification and Classification
AMP-90 is classified as a combustible liquid that causes skin irritation and serious eye

damage[1]. It may also be harmful to aquatic life with long-lasting effects[6].
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GHS Classification:

Flammable liquids, Category 4[1]

Skin irritation, Category 2[1][6]

Serious eye damage/Eye irritation, Category 1/Category 2[1][6]

Hazardous to the aquatic environment, long-term (Chronic) - Category Chronic 3[6]

Handling Precautions and Safety Measures
Proper handling of AMP-90 is crucial to minimize risks. The following precautions should be

strictly adhered to.

Engineering Controls:

Work in a well-ventilated area.[6]

Above 67°C, use a closed system and ventilation.[6]

Use local exhaust ventilation or other engineering controls to maintain airborne levels below

exposure limits.[1]

Personal Protective Equipment (PPE):

Eye/Face Protection: Use chemical goggles. A face shield may be necessary depending on

the task.[1]

Skin Protection: Wear protective gloves chemically resistant to this material.[1] Examples of

preferred glove materials include Polyethylene, Chlorinated polyethylene, and Ethyl vinyl

alcohol laminate ("EVAL").[1] Acceptable materials include Viton, Butyl rubber, Neoprene,

and Nitrile/butadiene rubber ("nitrile" or "NBR").[1] Use protective clothing, which may

include an apron or full-body suit depending on the operation.[1]

Respiratory Protection: If there is a potential for exposure to vapor or mist, an organic vapor

cartridge with a particulate pre-filter (type AP2) may be effective.[1]
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General Handling:

Avoid contact with skin and eyes.[6]

Do not swallow.[1]

Wash hands and skin thoroughly after handling.[1][6]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1]

Use non-sparking tools.[6]

Avoid the formation of dust and aerosols.[6]

Keep containers tightly closed when not in use to prevent the formation of carbonate salts

from absorbed carbon dioxide.[1]

Storage:

Store in a cool, dry, well-ventilated place.[1][7]

Keep separated from strong oxidants and strong acids.[6]

Do not store in containers made of aluminum, brass, copper, zinc, copper alloys, or

galvanized materials, as AMP-90 is corrosive to these metals.[1][5] Ordinary iron and steel

are recommended materials for construction.[5]

First Aid Measures
If on Skin: Immediately wash with plenty of soap and water.[1] If skin irritation occurs, get

medical advice/attention.[1] Remove contaminated clothing and wash it before reuse.[1][6] A

suitable emergency safety shower should be readily available.[1]

If in Eyes: Rinse cautiously and continuously with water for at least 30 minutes.[1] Remove

contact lenses, if present and easy to do, after the first 5 minutes and continue rinsing.[1]

Immediately call a POISON CENTER or doctor/physician, preferably an ophthalmologist.[1]

If Inhaled: Move the person to fresh air. If effects occur, consult a physician.[1]
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If Swallowed: Do not induce vomiting. Rinse mouth with water and give one glass of water to

drink. Seek medical attention if symptoms develop.[7] Swallowing may result in irritation or

burns of the mouth, throat, and gastrointestinal tract.[1]

Experimental Protocols
The safety data provided in Safety Data Sheets are typically generated using standardized

testing protocols, often those established by the Organisation for Economic Co-operation and

Development (OECD). While the specific experimental reports are not publicly available in

these documents, the methodologies can be inferred from the cited guidelines. For instance,

the Partition Coefficient (log Pow) is noted to have been determined using "OECD Test

Guideline 107 or Equivalent".[1] This guideline details the "Shake Flask Method" for

determining the water solubility and partition coefficient of a substance. Similarly, acute toxicity

studies like the LD50 are generally conducted following guidelines such as OECD 420 (Acute

Oral Toxicity - Fixed Dose Procedure), OECD 423 (Acute Oral Toxicity - Acute Toxic Class

Method), or OECD 425 (Acute Oral Toxicity: Up-and-Down Procedure).

Workflow and Logical Relationships
The following diagrams illustrate key workflows for handling AMP-90 safely.
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Safe Handling Workflow for AMP-90

Preparation

Handling Procedure
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Keep Container Closed
When Not in Use

Avoid Contact with
Skin and Eyes

Keep Away from
Ignition Sources

Wash Hands Thoroughly

Clean Work Area

Store in a Cool,
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Dispose of Waste Properly
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Caption: General workflow for safely handling AMP-90 in a laboratory setting.
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AMP-90 Spill Response Protocol

Immediate Actions

Containment & Cleanup

Reporting

Spill Occurs

Evacuate Area

Keep Upwind of Spill

Ventilate Area

Wear Appropriate PPE

Dike and Contain Spill
Absorb with Inert Material
(e.g., sand, dry chemical)

Place in Appropriate
Container for Disposal

Flush Spill Area
with Water

Report Release as Required by
Local, State, and Federal Authorities

Click to download full resolution via product page

Caption: Step-by-step protocol for responding to an AMP-90 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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